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Compound of Interest

Compound Name:
Methyl 3,4-dihydro-2h-benzo[b]

[1,4]oxazine-5-carboxylate

Cat. No.: B170257 Get Quote

Introduction

Benzoxazine and its derivatives represent a class of heterocyclic compounds that have

garnered significant attention in medicinal chemistry.[1] Recognized as a "privileged scaffold,"

the benzoxazine nucleus, which consists of a benzene ring fused to an oxazine ring, serves as

a versatile structural foundation for designing novel therapeutic agents. Compounds

incorporating this moiety exhibit a wide spectrum of pharmacological activities, including

anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.[1][2][3] The

structural flexibility of the benzoxazine skeleton allows for extensive modification at multiple

sites, enabling chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of

new drug candidates. This guide provides an in-depth review of the synthesis, biological

activities, and mechanisms of action of promising benzoxazine derivatives, tailored for

researchers and professionals in drug development.

Synthesis of Benzoxazine Derivatives
The synthesis of benzoxazine derivatives is most commonly achieved through a one-pot

Mannich condensation reaction.[4] This versatile method involves the reaction of a phenol, a

primary amine, and formaldehyde, offering a straightforward and efficient route to a wide

variety of structures.[4][5] Alternative methods, such as those starting from ortho-aminophenols

or involving cycloaddition reactions, have also been developed to access different isomers and

complex derivatives.[6][7][8]
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Logical Workflow: General Synthesis and Evaluation
The following diagram illustrates a typical workflow for the synthesis and subsequent biological

evaluation of novel benzoxazine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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